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Compound of Interest

Compound Name: Boc-Ser-OH.DCHA

Cat. No.: B3045230

An In-depth Technical Guide on Boc-Ser-OH.DCHA

For researchers, scientists, and professionals in drug development, a precise understanding of
the chemical and physical properties of reagents is paramount. This guide provides core
technical data on Boc-Ser-OH.DCHA, a commonly used protected amino acid in peptide
synthesis.

Core Molecular Data

The dicyclohexylamine (DCHA) salt of N-tert-butoxycarbonyl-L-serine (Boc-Ser-OH) is a stable,
crystalline solid that is easier to handle and store compared to the free acid. The key molecular
information is summarized below.

Property Value Citation
Molecular Formula C20H38N205 [1][2]
Molecular Weight 386.5 g/mol [1][2]

Component Structure

Boc-Ser-OH.DCHA is an acid-base salt formed from two constituent molecules: the Boc-
protected amino acid, N-[tert-butoxycarbonyl]-L-serine, and the base, dicyclohexylamine.[2]
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Component Structure of Boc-Ser-OH.DCHA
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Caption: Logical relationship of Boc-Ser-OH.DCHA components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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